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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in accurately
calibrating thermocouples for use with the MCC-134 thermocouple measurement HAT for
Raspberry Pi.

Frequently Asked Questions (FAQSs)

Q1: What is thermocouple calibration and why is it necessary?

Al: Thermocouple calibration is the process of comparing the temperature reading of a
thermocouple to a known, accurate temperature standard.[1] This is crucial because
thermocouple accuracy can drift over time due to factors like exposure to extreme
temperatures or harsh environments.[1] Regular calibration ensures the precision and reliability
of your temperature measurements, which is vital for maintaining quality control and complying
with industry standards in research and development.[1]

Q2: How does the MCC-134 handle cold junction compensation (CJC)?

A2: The MCC-134 features three high-resolution thermistors strategically placed on the board
to accurately measure the temperature of the screw terminals where the thermocouples
connect.[2][3][4][5][6] This "cold junction" temperature is essential for calculating the absolute
temperature at the thermocouple's measurement tip.[1][2][7] The MCC-134's design with
multiple CJC sensors helps to minimize errors caused by temperature gradients across the
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board, which can be influenced by the Raspberry Pi's processor load and ambient temperature
fluctuations.[2]

Q3: What are the primary sources of error in thermocouple measurements with the MCC-134?
A3: Several factors can contribute to errors in thermocouple measurements:

» Inherent thermocouple error: The alloys used in thermocouples have slight variations from
batch to batch, leading to inherent inaccuracies.[1][7]

e Cold Junction Compensation (CJC) error: Inaccurate measurement of the cold junction
temperature will directly affect the final temperature reading. The MCC-134 is designed to
minimize this, but environmental factors can still have an impact.[8]

» Noise: Electrical noise from the environment or the Raspberry Pi can interfere with the small
voltage signal from the thermocouple.[7]

e Thermal gradients: Heat from the Raspberry Pi's processor can create temperature gradients
across the MCC-134, affecting the accuracy of the CJC.[2][9]

Q4: How often should | calibrate my thermocouples?

A4: The frequency of calibration depends on the application's criticality and the operating
environment. For critical applications, annual calibration is often recommended.[10] However, if
the thermocouples are used in harsh environments or undergo large temperature cycles, more
frequent calibration may be necessary.[1]

Troubleshooting Guide
Issue 1: Inaccurate or Unstable Temperature Readings

Symptoms:
e The reported temperature fluctuates significantly even when the actual temperature is stable.
o The temperature readings are consistently offset from a known reference temperature.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

1. Ensure the thermocouple wires are securely
fastened to the screw terminals on the MCC-
134.2. Verify that the polarity of the

thermocouple wires is correct.

Poor Thermocouple Connection

1. Place the MCC-134 and Raspberry Piin a
) ] location with a stable ambient temperature.[3]
Environmental Temperature Fluctuations ) ) )
[9]2. Avoid placing the setup near heating or

cooling vents.[1][2][3]

1. Reduce the computational load on the
Raspberry Pi, as a heavy load can increase its

High Raspberry Pi Processor Load temperature and affect the MCC-134's CJC.[1]
[2][3]2. Consider using a cooling fan for the
Raspberry Pi.[1][2][3][9]

1. Inspect the thermocouple wires for any signs
) of damage or corrosion.2. If using extension
Thermocouple Wire Issues )
wires, ensure they are of the same

thermocouple type as the probe.

1. If you are getting a common-mode error, it

could be due to a ground loop between two
Ground Loops

grounded thermocouples or another system

ground connection.[11]

Issue 2: "Common Mode Error" or No Reading

Symptoms:
e The software returns a "common mode error."
e The reading is fixed at an unrealistic value.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

1. The MCC-134 has open-thermocouple
detection.[4][5][6] Check the physical connection

Broken or Disconnected Thermocouple of the thermocouple to the board.2. Inspect the
entire length of the thermocouple wire for

breaks.

1. Verify that the thermocouple type selected in
Incorrect Thermocouple Type Selection the software (e.g., K, J, T) matches the physical
thermocouple being used.[4][5][6]

1. When thermocouples are attached to

conductive surfaces, ensure the voltage
Voltage Differential Between Thermocouples difference between them remains within +0.8 V.

[8] Using electrically insulated thermocouples is

recommended to avoid this issue.[8][9]

Experimental Protocol: Two-Point Calibration of a
Thermocouple with the MCC-134

This protocol describes a two-point calibration procedure using a stable temperature source
and a calibrated reference thermometer.

Materials:

o Raspberry Pi with MCC-134 DAQ HAT installed and configured.

e Thermocouple to be calibrated.

» Calibrated reference thermometer (e.g., a certified RTD or another calibrated thermocouple).

o Two stable temperature baths (e.g., an ice-water bath and boiling water, or a dry-block
calibrator set to two different temperatures).

Procedure:

e Setup:
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o Connect the thermocouple to be calibrated to one of the input channels on the MCC-134.

o If your reference thermometer provides a voltage output, connect it to another channel on
the MCC-134 or a separate data acquisition device. If it has a digital display, you will
record the readings manually.

o Place both the thermocouple and the reference thermometer probe in the first temperature
bath. Ensure the measuring junctions are in close proximity.

o Data Acquisition (Low-Temperature Point):
o Allow the temperature of the bath to stabilize.

o Using a Python script or the provided MCC DAQ HAT library examples, record a series of
temperature readings from the thermocouple connected to the MCC-134 over a period
(e.g., 60 seconds).

o Simultaneously, record the temperature from your reference thermometer.
o Data Acquisition (High-Temperature Point):

o Move both the thermocouple and the reference thermometer to the second, higher-
temperature bath.

o Allow the temperature to stabilize.

o Repeat the data acquisition process, recording a series of readings from both the
thermocouple and the reference thermometer.

o Data Analysis and Correction:

o Calculate the average temperature reading from the MCC-134 at both the low and high
temperature points.

o You now have two data points: (MCC-134 Reading 1, Reference Reading 1) and (MCC-
134 Reading 2, Reference Reading 2).
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o Determine the correction equation. For a linear correction, you can calculate the slope (m)
and offset (c) using the following formulas:

» m = (Reference Reading 2 - Reference Reading 1) / (MCC-134 Reading 2 - MCC-134
Reading 1)

» C = Reference Reading 1 - m * MCC-134 Reading 1

o The corrected temperature can then be calculated in your data acquisition software using:
Corrected Temperature = m * (MCC-134 Reading) + c.

Quantitative Data Summary

MCC-134 Supported Thermocouple Types and Temperature Ranges

Thermocouple Type Temperature Range
J -210 °C to 1200 °C

K -270°Cto 1372 °C

R -50 °Ct0 1768 °C

S -50 °Cto 1768 °C

T -270 °C to 400 °C

N -270 °C to 1300 °C

E -270 °C to 1000 °C

B 0°Cto 1820 °C

Table data sourced from the MCC-134 datasheet.

Standard Thermocouple Tolerances (Special Limits of Error - SLE)
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Thermocouple Type Standard Tolerance (whichever is greater)
J,K,N, E +1.1°C or £0.4%

T +0.5°C or £0.4%

R, S +0.6°C or £0.1%

B +0.5%

Note: These are typical values for SLE grade thermocouples. Always refer to the
manufacturer's specifications for your specific thermocouple.

Visualizations
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Caption: Workflow for a two-point thermocouple calibration.
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Caption: Troubleshooting logic for inaccurate thermocouple readings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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